Cas no 131004-28-9 (4-Thiazoleacetic acid, a-(methoxyimino)-2-[(triphenylmethyl)amino]-,hydrochloride (1:1), (aZ)-)

• Product Name: 4-Thiazoleacetic acid, a-(methoxyimino)-2-[(triphenylmethyl)amino]-,hydrochloride (1:1), (aZ)-
• CAS No: 131004-28-9
• MF: C₂₅H₂₂ClN₃O₃S
• MW: 479.97848367691
• CID: 102450
• PubChem ID: 9566066
• Update Time: 2025-04-18

4-Thiazoleacetic acid, a-(methoxyimino)-2-[(triphenylmethyl)amino]-,hydrochloride (1:1), (aZ)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, a-(methoxyimino)-2-[(triphenylmethyl)amino]-,hydrochloride (1:1), (aZ)-
• (Z)(METHOXYIMINO)[2(TRITYLAMINO)THIAZOL- 4-YL]ACET.AC.MONOHCL
• (Z)-(Methoxyimino)[2-(tritylamino)thiazol-4-yl]acetic acid monohydrochloride
• (Z)-[2-(Tritylamino)thiazol-4-yl](methoxyimino)acetic acid monohydrochloride
• (Z)-[2-(Tritylamino)thiazol-4-yl](methoxyimino)acetic acid monohydrochloride
• (2Z)-2-Methoxyimino-2-[2-(tritylamino)-1,3-thiazol-4-yl]acetic acid;hydrochloride
• AKOS005256943
• 123333-74-4
• (Z)(Methoxyimino)[2(tritylamino)thiazol-4-yl]acet.ac.monohcl
• 131004-28-9
• SCHEMBL5096542
• (E)-2-(methoxyimino)-2-(2-(tritylamino)thiazol-4-yl)acetic acid hydrochloride
• (Z)-2-(Methoxyimino)-2-(2-(tritylamino)thiazol-4-yl)acetic acid hydrochloride
• 2-(Tritylamino)-alpha-(methoxyimino)-4-thiazoleacetic acid hydrochloride
• SCHEMBL7776981
• 4-Thiazoleacetic acid,a-(methoxyimino)-2-[(triphenylmethyl)amino]-,hydrochloride(1:1)

• Inchi： 1S/C25H21N3O3S.ClH/c1-31-28-22(23(29)30)21-17-32-24(26-21)27-25(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20;/h2-17H,1H3,(H,26,27)(H,29,30);1H/b28-22-;
• InChI Key： WUGYSHABNSMIRY-BKHQUBCMSA-N
• SMILES： Cl.S1C=C(/C(/C(=O)O)=N/OC)N=C1NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 479.10700
• Monoisotopic Mass: 479.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.05000
• LogP: 5.85720